N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-(1,3-dioxoisoindol-2-yl)acetamide
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Description
N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-(1,3-dioxoisoindol-2-yl)acetamide is a useful research compound. Its molecular formula is C19H11Cl2N3O3S and its molecular weight is 432.28. The purity is usually 95%.
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Scientific Research Applications
Environmental Persistence and Toxicity
- Chlorophenols in Municipal Solid Waste Incineration : A study reviews the role of Chlorophenols (CP), which include compounds with "2,4-dichlorophenyl" structures, as precursors of dioxins in Municipal Solid Waste Incineration (MSWI). It discusses the correlation between CP and CBz concentrations, providing insights into their environmental persistence and potential pathways through which these compounds contribute to dioxin formation, highlighting the environmental implications of chlorophenyl derivatives (Peng et al., 2016).
Biodegradation and Environmental Impact
- Herbicides based on 2,4-D : This review focuses on "2,4-dichlorophenoxyacetic acid (2,4-D)," a herbicide sharing the "2,4-dichlorophenyl" moiety. It discusses the environmental behavior, microbial biodegradation, and the compound's role in agriculture, highlighting the environmental and microbial interactions of chlorophenyl derivatives, which can provide a context for the biodegradation potential of related compounds (Magnoli et al., 2020).
Mechanisms of Toxicity and Environmental Effects
- Mechanisms of Toxicity of Chlorophenoxy Herbicides : A comprehensive review of chlorophenoxy herbicides, which includes compounds with "2,4-dichlorophenyl" parts, outlines their toxicity mechanisms, clinical features, and management of acute poisoning. While focusing on herbicides, the study provides a broad understanding of the toxicological profiles and environmental impact of chlorophenyl compounds, offering insights into potential research applications in toxicology and environmental health (Bradberry et al., 2000).
Properties
IUPAC Name |
N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-(1,3-dioxoisoindol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H11Cl2N3O3S/c20-10-5-6-13(14(21)7-10)15-9-28-19(22-15)23-16(25)8-24-17(26)11-3-1-2-4-12(11)18(24)27/h1-7,9H,8H2,(H,22,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLJAXMDROUBUQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)CC(=O)NC3=NC(=CS3)C4=C(C=C(C=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H11Cl2N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.